Cas no 1039817-85-0 (2-{(3-fluorophenyl)methylamino}-N,N-dimethylacetamide)

• Product Name: 2-{(3-fluorophenyl)methylamino}-N,N-dimethylacetamide
• CAS No: 1039817-85-0
• MF: C₁₁H₁₅FN₂O
• MW: 210.248006105423
• CID: 5166346
• PubChem ID: 28832746
• Update Time: 2026-03-04

2-{(3-fluorophenyl)methylamino}-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[[(3-fluorophenyl)methyl]amino]-N,N-dimethyl-
• 2-{(3-fluorophenyl)methylamino}-N,N-dimethylacetamide

• Inchi： 1S/C11H15FN2O/c1-14(2)11(15)8-13-7-9-4-3-5-10(12)6-9/h3-6,13H,7-8H2,1-2H3
• InChI Key： XZDGMXFUOSQAPG-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CNCC1=CC=CC(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(3-fluorophenyl)methylamino}-N,N-dimethylacetamide

Professional Introduction to Compound with CAS No. 1039817-85-0 and Product Name: 2-{(3-fluorophenyl)methylamino}-N,N-dimethylacetamide

The compound with the CAS number 1039817-85-0 and the product name 2-{(3-fluorophenyl)methylamino}-N,N-dimethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a 3-fluorophenyl moiety, which is known for its ability to enhance binding affinity and metabolic stability, making it a valuable component in the design of novel therapeutic agents.

In the realm of medicinal chemistry, the N,N-dimethylacetamide backbone provides a stable and versatile framework for further functionalization. This moiety is particularly useful in creating pharmacophores that can interact with biological targets with high specificity. The presence of the methylamino group further enhances the compound's potential as a lead structure in the development of small-molecule drugs. Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, demonstrating their role in improving drug efficacy and pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has shown that fluorinated phenyl derivatives can modulate neurotransmitter activity, making them promising candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The 3-fluorophenyl group in this compound is particularly interesting because it can engage in specific interactions with receptors and enzymes involved in these pathologies. These interactions may lead to the development of novel therapeutics that offer improved efficacy and reduced side effects compared to existing treatments.

Additionally, the 2-{(3-fluorophenyl)methylamino}-N,N-dimethylacetamide structure has shown promise in preclinical studies as a kinase inhibitor. Kinases are enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, making them attractive targets for drug development. The compound's ability to selectively inhibit specific kinases without affecting others has been a focus of recent research efforts. This selectivity is critical for minimizing off-target effects and improving patient outcomes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve the desired molecular architecture. These synthetic strategies not only enhance the efficiency of production but also allow for modifications that can further optimize the compound's pharmacological properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into the binding modes and affinity profiles of potential drug candidates. These computational approaches are essential for guiding experimental design and optimizing lead structures before they enter clinical trials.

The regulatory landscape for pharmaceutical compounds like 2-{(3-fluorophenyl)methylamino}-N,N-dimethylacetamide is stringent but well-established. Regulatory agencies require extensive preclinical data to support the safety and efficacy of new drug candidates before they can be approved for human use. This process includes rigorous testing in vitro and in vivo to assess toxicity, pharmacokinetics, and pharmacodynamics. The robust data generated from these studies are crucial for gaining regulatory approval and ensuring that patients receive safe and effective treatments.

In conclusion, the compound with CAS number 1039817-85-0 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a 3-fluorophenyl moiety and an N,N-dimethylacetamide backbone makes it a promising candidate for drug development, particularly in treating neurological disorders and inhibiting kinases. Ongoing research continues to explore its full potential, paving the way for novel therapeutics that could improve patient outcomes worldwide.